Cas no 237435-25-5 (4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
• CAS No: 237435-25-5
• MF: C₁₈H₁₂ClN₃
• MW: 305.760982513428
• CID: 2124067
• Update Time: 2023-08-04

4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
• 4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C18H12ClN3/c19-17-16-15(11-14(20-16)12-7-3-1-4-8-12)21-18(22-17)13-9-5-2-6-10-13/h1-11,20H
• InChI Key： HSRGUNHDIUDZQC-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 4.7
• Topological Polar Surface Area: 41.6